Pantoprazole sodium hydrate
Cat. No. B1662483
Key on ui cas rn:
164579-32-2
M. Wt: 423.4 g/mol
InChI Key: CGJRLPRCWSHOFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06933389B2
Procedure details
Pantoprazole freebase (25 grams) was dissolved in a solution of ethyl acetate (50 ml) and aqueous sodium hydroxide solution (2.7 grams in 5 ml of water) and stirred at a temperature of 40-50° C. till the clear solution results. Methyl tertiary butyl ether (250 ml) was added to the reaction mixture and stirred for about 3-4 hours to crystallize the solid mass. The separated solid mass was filtered, washed with methyl tertiary butyl ether (50 ml) and suck dried under vacuum. The wet solid was further dried at a temperature of 40-50° C. to afford crystalline Form-I of Pantoprazole sodium sesquihydrate.
Name
Pantoprazole sodium sesquihydrate
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[CH:5][N:6]=[C:7]([CH2:11][S+:12]([O-:26])[C:13]2[NH:14][C:15]3[CH:16]=[CH:17][C:18]([O:22][CH:23]([F:25])[F:24])=[CH:19][C:20]=3[N:21]=2)[C:8]=1[O:9][CH3:10].[OH-:27].[Na+:28].C([O:33]C)(C)(C)C>C(OCC)(=O)C>[CH3:1][O:2][C:3]1[CH:4]=[CH:5][N:6]=[C:7]([CH2:11][S:12]([C:13]2[N-:14][C:15]3[CH:16]=[CH:17][C:18]([O:22][CH:23]([F:24])[F:25])=[CH:19][C:20]=3[N:21]=2)=[O:26])[C:8]=1[O:9][CH3:10].[CH3:1][O:2][C:3]1[CH:4]=[CH:5][N:6]=[C:7]([CH2:11][S:12]([C:13]2[N-:14][C:15]3[CH:16]=[CH:17][C:18]([O:22][CH:23]([F:24])[F:25])=[CH:19][C:20]=3[N:21]=2)=[O:26])[C:8]=1[O:9][CH3:10].[OH2:33].[OH2:27].[OH2:2].[Na+:28].[Na+:28] |f:1.2,5.6.7.8.9.10.11|
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Inputs
Step One
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Name
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|
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Quantity
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25 g
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Type
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reactant
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Smiles
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COC=1C=CN=C(C1OC)C[S+](C=2NC=3C=CC(=CC3N2)OC(F)F)[O-]
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Two
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Name
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Quantity
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250 mL
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Type
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reactant
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Smiles
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C(C)(C)(C)OC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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45 (± 5) °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at a temperature of 40-50° C. till the clear solution
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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results
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STIRRING
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Type
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STIRRING
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Details
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stirred for about 3-4 hours
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Duration
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3.5 (± 0.5) h
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CUSTOM
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Type
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CUSTOM
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Details
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to crystallize the solid mass
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FILTRATION
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Type
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FILTRATION
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Details
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The separated solid mass was filtered
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WASH
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Type
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WASH
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Details
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washed with methyl tertiary butyl ether (50 ml)
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CUSTOM
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Type
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CUSTOM
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Details
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suck dried under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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The wet solid was further dried at a temperature of 40-50° C.
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Outcomes
Product
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Name
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Pantoprazole sodium sesquihydrate
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Type
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product
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Smiles
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COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.COC1=C(C(=NC=C1)CS(=O)C2=NC3=C([N-]2)C=CC(=C3)OC(F)F)OC.O.O.O.[Na+].[Na+]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
